Cas no 1937262-63-9 (N-(2-tert-butylcyclopentylidene)hydroxylamine)

• Product Name: N-(2-tert-butylcyclopentylidene)hydroxylamine
• CAS No: 1937262-63-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5248027
• Update Time: 2025-05-20

N-(2-tert-butylcyclopentylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1,1-dimethylethyl)-, oxime
• N-(2-tert-butylcyclopentylidene)hydroxylamine

• Inchi： 1S/C9H17NO/c1-9(2,3)7-5-4-6-8(7)10-11/h7,11H,4-6H2,1-3H3
• InChI Key： CWRLGBBWJJIGHY-UHFFFAOYSA-N
• SMILES： C1(=NO)CCCC1C(C)(C)C

Additional information on N-(2-tert-butylcyclopentylidene)hydroxylamine

Comprehensive Guide to N-(2-tert-butylcyclopentylidene)hydroxylamine (CAS No. 1937262-63-9)

N-(2-tert-butylcyclopentylidene)hydroxylamine (CAS No. 1937262-63-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. As researchers and industries continue to explore novel compounds for advanced applications, understanding the properties and uses of N-(2-tert-butylcyclopentylidene)hydroxylamine becomes increasingly important. This article provides a detailed overview of this compound, covering its chemical characteristics, synthesis methods, applications, and market trends.

The molecular formula of N-(2-tert-butylcyclopentylidene)hydroxylamine reflects its complex structure, featuring a cyclopentylidene backbone modified with a tert-butyl group and a hydroxylamine functional group. This combination imparts unique reactivity and stability to the molecule, making it a valuable intermediate in organic synthesis. The compound's CAS number, 1937262-63-9, serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most searched questions regarding N-(2-tert-butylcyclopentylidene)hydroxylamine relates to its synthesis. Researchers typically prepare this compound through condensation reactions involving 2-tert-butylcyclopentanone and hydroxylamine derivatives. The reaction conditions, including temperature, solvent choice, and catalysts, significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more sustainable synthesis routes, addressing environmental concerns while maintaining high efficiency.

The applications of N-(2-tert-butylcyclopentylidene)hydroxylamine span multiple industries. In pharmaceutical research, this compound serves as a key building block for developing novel drug candidates. Its unique structure allows for the creation of molecules with potential biological activity, particularly in central nervous system disorders. The tert-butyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in current neuropharmacology research.

In material science, N-(2-tert-butylcyclopentylidene)hydroxylamine finds use as a precursor for advanced polymers and coatings. The compound's ability to form stable radicals makes it valuable in polymerization processes, particularly in creating materials with specific thermal and mechanical properties. This application aligns with the growing demand for high-performance materials in aerospace, automotive, and electronics industries.

The stability and storage requirements of N-(2-tert-butylcyclopentylidene)hydroxylamine are frequently searched topics among laboratory professionals. Proper handling involves storage in cool, dry conditions under inert atmosphere to prevent degradation. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when working with this or any chemical compound.

Market analysis reveals increasing interest in N-(2-tert-butylcyclopentylidene)hydroxylamine from both academic and industrial sectors. The compound's versatility as a synthetic intermediate drives demand, particularly in regions with strong pharmaceutical and specialty chemical industries. Pricing trends show moderate stability, with fluctuations tied to raw material availability and production capacity.

Recent publications highlight novel applications of N-(2-tert-butylcyclopentylidene)hydroxylamine in asymmetric synthesis and catalysis. The compound's chiral center offers opportunities for creating enantiomerically pure substances—a crucial aspect in modern drug development. This aligns with current pharmaceutical industry priorities, where chirality plays a vital role in drug efficacy and safety.

Quality control for N-(2-tert-butylcyclopentylidene)hydroxylamine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets purity standards required for research and industrial applications. The development of rapid analytical methods for this compound remains an active area of research, responding to the need for faster quality assessment in production environments.

Environmental considerations surrounding N-(2-tert-butylcyclopentylidene)hydroxylamine have gained attention as sustainability becomes a priority across industries. While the compound itself shows moderate environmental persistence, research focuses on developing biodegradable derivatives and greener synthesis methods. This approach addresses regulatory requirements and aligns with corporate sustainability goals.

The future outlook for N-(2-tert-butylcyclopentylidene)hydroxylamine appears promising, with potential applications emerging in areas such as agrochemicals and specialty materials. As research continues to uncover new properties and reactions of this compound, its commercial importance will likely grow. The compound's unique combination of stability and reactivity positions it as a valuable tool in synthetic chemistry.

For researchers considering working with N-(2-tert-butylcyclopentylidene)hydroxylamine, understanding its spectral properties is essential. The compound exhibits characteristic peaks in infrared spectroscopy (particularly the hydroxylamine N-O stretch) and distinctive patterns in proton NMR, aiding in identification and purity assessment. These analytical features make it relatively straightforward to characterize compared to more complex molecules.

In conclusion, N-(2-tert-butylcyclopentylidene)hydroxylamine (CAS No. 1937262-63-9) represents an important compound in modern chemistry with diverse applications and ongoing research potential. Its unique structural features and versatility ensure continued interest from both academic and industrial communities. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in chemical innovation.